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Abstract

Linalyl butyrate (CAS 78-36-4) is an ester of linalool and butyric acid, naturally occurring in
various essential oils, including lavender and bergamot. It is a colorless to pale yellow liquid
with a characteristic fruity, pear-like aroma.[1] This monoterpenoid is widely utilized in the
fragrance and flavor industries and is gaining attention for its potential therapeutic properties,
including anti-inflammatory and sedative effects.[2][3] This technical guide provides a
comprehensive overview of the physicochemical properties, synthesis, analytical methods, and
potential biological activities of linalyl butyrate, aimed at supporting research and
development efforts.

Physicochemical Properties

The fundamental physicochemical properties of linalyl butyrate are summarized in the tables
below, providing a consolidated reference for laboratory and developmental work.

Table 1: General and Physical Properties
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Property Value Source(s)

Molecular Formula C14H2402 [2]

Molecular Weight 224.34 g/mol [2]
Colorless to pale yellow, clear

Appearance o [4]
liquid
Heavy-fruity, sweet, pear-like

Odor aroma with bergamot [31[5]
undertones

N ] 80-82 °C at 0.2 mmHg; 220-

Boiling Point [1114]
222 °C at 760 mmHg

Density 0.885-0.915 g/mL at 25 °C [4]

Refractive Index 1.440 - 1.470 at 20 °C [4]

- Soluble in alcohols and oils;

Solubility ] ] [1][6]
slightly soluble in water

Flash Point 103.33 °C (218.00 °F) [4]

Table 2: Chemical Identifiers

Identifier Value Source(s)

CAS Number 78-36-4 [2]
3,7-dimethylocta-1,6-dien-3-yl

IUPAC Name [1]
butanoate
Linalyl butanoate, Butyric acid

Synonyms ] [1][2]
linalyl ester

PubChem CID 62321 [2]

EC Number 201-109-8 [7]

FEMA Number 2639 [8]
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Spectroscopic Data

Spectroscopic data is crucial for the identification and characterization of linalyl butyrate.

Table 3: Spectroscopic Data Summary

Technique Key Peaks/Signals Source(s)

Spectral data available,
specific shifts require

H NMR _ [°]
consultation of spectral

databases.

Spectral data available,

specific shifts require

13C NMR _
consultation of spectral
databases.
C=0 stretching of the ester at
FTIR (Neat) ]
approximately 1751 cm~1,
Key fragments (m/z): 93, 43,
Mass Spectrometry (GC-MS) [1]

41, 71, 80.

Experimental Protocols
Synthesis of Linalyl Butyrate via Esterification

This protocol is based on the general principles of Fischer esterification and information from
patents describing the synthesis of linalyl esters.[10][11]

Materials:

Linalool (1.0 eq)

Butyric anhydride (1.2 eq)

Pyridine (catalytic amount) or a solid acid catalyst (e.g., Amberlyst 15)

Anhydrous diethyl ether or dichloromethane (solvent)
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Saturated sodium bicarbonate solution
Brine (saturated NaCl solution)
Anhydrous magnesium sulfate or sodium sulfate

Round-bottom flask, reflux condenser, magnetic stirrer, heating mantle, separatory funnel,
rotary evaporator.

Procedure:

To a clean, dry round-bottom flask equipped with a magnetic stir bar and a reflux condenser,
add linalool and the chosen solvent.

Slowly add butyric anhydride to the stirring solution.
Add the catalyst (e.g., a few drops of pyridine or a catalytic amount of solid acid catalyst).

Heat the reaction mixture to reflux and maintain for 4-6 hours. Monitor the reaction progress
by Thin Layer Chromatography (TLC) or Gas Chromatography (GC).

Once the reaction is complete, cool the mixture to room temperature.
If a solid catalyst was used, filter it off.

Transfer the reaction mixture to a separatory funnel and wash sequentially with water,
saturated sodium bicarbonate solution (to neutralize excess acid), and brine.

Dry the organic layer over anhydrous magnesium sulfate or sodium sulfate.

Filter to remove the drying agent and concentrate the filtrate under reduced pressure using a
rotary evaporator.

Purify the crude product by vacuum distillation to obtain pure linalyl butyrate.
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Reaction Setup
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Synthesis and Purification Workflow for Linalyl Butyrate.

Analysis of Linalyl Butyrate by Gas Chromatography-
Mass Spectrometry (GC-MS)

This protocol provides a general guideline for the qualitative and quantitative analysis of linalyl
butyrate in a sample matrix, such as an essential oil.[8]

Instrumentation and Consumables:
e Gas chromatograph coupled to a mass spectrometer (GC-MS).

 Capillary column suitable for essential oil analysis (e.g., HP-5MS, 30 m x 0.25 mm, 0.25 pm
film thickness).

e Helium (carrier gas).

o Sample vials, syringes.

» Linalyl butyrate standard for identification and quantification.
GC-MS Parameters:

« Injector Temperature: 250 °C
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Injection Mode: Split (e.g., 50:1 split ratio)

Injection Volume: 1 pL

Oven Temperature Program:

o Initial temperature: 60 °C, hold for 2 minutes.

o Ramp: 5 °C/min to 240 °C.

o Hold at 240 °C for 5 minutes.

Carrier Gas: Helium at a constant flow rate (e.g., 1.0 mL/min).

MS Transfer Line Temperature: 280 °C

lon Source Temperature: 230 °C

lonization Mode: Electron lonization (El) at 70 eV.

Mass Scan Range: 40-400 amu.

Procedure:

Sample Preparation: Dilute the sample containing linalyl butyrate in a suitable solvent (e.qg.,
hexane or ethanol) to an appropriate concentration.

Standard Preparation: Prepare a series of calibration standards of linalyl butyrate in the
same solvent.

Analysis: Inject the prepared samples and standards into the GC-MS system.

Data Analysis:

o lIdentify the linalyl butyrate peak in the chromatogram by comparing its retention time and
mass spectrum with that of the standard.

o For quantitative analysis, construct a calibration curve by plotting the peak area of the
linalyl butyrate standard against its concentration. Determine the concentration of linalyl
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butyrate in the sample from the calibration curve.

Potential Biological Activities and Signaling
Pathways

While research on the specific biological activities of linalyl butyrate is ongoing, the known
effects of its constituent parts, linalool and butyrate, provide a basis for hypothesized
mechanisms of action.

Anti-inflammatory Effects: Butyrate is a known histone deacetylase (HDAC) inhibitor.[12] By
inhibiting HDACSs, butyrate can induce histone hyperacetylation, leading to the altered
expression of genes involved in inflammation.[13] One of the key anti-inflammatory
mechanisms of butyrate is the inhibition of the NF-kB (Nuclear Factor kappa-light-chain-
enhancer of activated B cells) signaling pathway.[1][12] Butyrate has been shown to prevent
the degradation of IkBa, an inhibitor of NF-kB, thereby blocking the translocation of NF-kB to
the nucleus and subsequent transcription of pro-inflammatory cytokines such as TNF-a and IL-
6.[1]

Sedative and Analgesic Effects: Linalool, the alcohol moiety of linalyl butyrate, is known for its
sedative and anxiolytic properties.[14] Recent studies on linalyl acetate, a structurally similar
compound, suggest that it exerts its analgesic effects by inhibiting the nociceptive TRPA1
(Transient Receptor Potential Ankyrin 1) channel.[15][16] It is plausible that linalyl butyrate
may share similar mechanisms of action, potentially interacting with GABAergic systems or
other ion channels involved in neuronal excitability.[17]
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Hypothesized Anti-Inflammatory Mechanism of Linalyl Butyrate.
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Applications

Linalyl butyrate's primary applications are in the following sectors:

e Fragrance Industry: It is a key component in perfumes, colognes, soaps, and lotions,
providing fresh, fruity-floral top notes.[10]

o Flavor Industry: Used in low concentrations to enhance fruity profiles in beverages, candies,
and baked goods.[2]

o Aromatherapy: Incorporated into essential oil blends for its potential calming and relaxing
properties.[2]

e Research: Investigated for its potential as an anti-inflammatory, analgesic, and sedative
agent.[2][17]

Safety and Handling

Linalyl butyrate is generally considered to have low toxicity. However, standard laboratory
safety precautions should be observed.

e Handling: Wear protective gloves, safety glasses, and a lab coat. Work in a well-ventilated
area or under a fume hood.

» Storage: Store in a cool, dry, well-ventilated area in a tightly sealed container, away from
heat and direct sunlight.[10]

 Toxicity: May cause mild skin or eye irritation upon direct contact.[10] A RIFM (Research
Institute for Fragrance Materials) safety assessment concluded that linalyl butyrate is not
genotoxic.[11]

Conclusion

Linalyl butyrate is a versatile monoterpenoid with established applications in the fragrance
and flavor industries. Emerging research into its biological activities suggests potential
therapeutic applications, particularly in the areas of inflammation and sedation. This technical
guide provides a foundational resource for scientists and researchers, consolidating key data
and experimental methodologies to facilitate further investigation and development of linalyl
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butyrate-based products and therapies. Further research is warranted to fully elucidate its
mechanisms of action and therapeutic potential.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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